Cas no 1203683-26-4 (3-(4-bromophenyl)piperidine hydrochloride)

3-(4-Bromophenyl)piperidine hydrochloride is a brominated phenylpiperidine derivative with applications in pharmaceutical research and organic synthesis. The compound features a piperidine ring substituted with a 4-bromophenyl group, offering a versatile scaffold for further functionalization. Its hydrochloride salt form enhances stability and solubility, facilitating handling in synthetic workflows. The bromine substituent provides a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it valuable for constructing complex molecular architectures. This intermediate is particularly useful in medicinal chemistry for the development of bioactive compounds targeting neurological and central nervous system disorders. Its well-defined structure and reactivity profile ensure reproducibility in research applications.

3-(4-bromophenyl)piperidine hydrochloride structure

1203683-26-4 structure

Product Name:3-(4-bromophenyl)piperidine hydrochloride

CAS No:1203683-26-4

MF:C₁₁H₁₅BrClN

MW:276.600501298904

MDL:MFCD11223604

CID:2195890

PubChem ID:56924221

Update Time:2025-05-23

3-(4-bromophenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(4-Bromo-phenyl)-piperidine hcl
- 3-(4-Bromo-phenyl)-piperidine hydrochloride
- 3-(4-bromophenyl)piperidine hydrochloride
- SCHEMBL19459131
- 3-(4-bromophenyl)piperidine;hydrochloride
- 3-(4-bromophenyl)piperidinehydrochloride
- I11346
- SB31695
- 3-(4-bromophenyl)piperidine HCl
- AKOS015843864
- WS-01503
- Piperidine, 3-(4-broMophenyl)-, hydrochloride
- DB-356430
- CS-0132040
- 1203683-26-4
- MFCD11223604
- MDL： MFCD11223604
- Inchi： 1S/C11H14BrN.ClH/c12-11-5-3-9(4-6-11)10-2-1-7-13-8-10;/h3-6,10,13H,1-2,7-8H2;1H
- InChI Key： PUVMREVNYDUTMM-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1CNCCC1.Cl

Computed Properties

Exact Mass: 275.00764g/mol
Monoisotopic Mass: 275.00764g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12Å²

3-(4-bromophenyl)piperidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A129004828-1g	3-(4-Bromophenyl)piperidine hydrochloride	1203683-26-4	95%	1g	$473.28	2023-09-04
Alichem	A129004828-5g	3-(4-Bromophenyl)piperidine hydrochloride	1203683-26-4	95%	5g	$1454.40	2023-09-04
TRC	B750405-10mg	3-(4-Brombo-phenyl)piperidine Hydrochloride	1203683-26-4		10mg	$ 50.00	2022-06-06
TRC	B750405-50mg	3-(4-Brombo-phenyl)piperidine Hydrochloride	1203683-26-4		50mg	$ 160.00	2022-06-06
TRC	B750405-100mg	3-(4-Brombo-phenyl)piperidine Hydrochloride	1203683-26-4		100mg	$ 250.00	2022-06-06
Chemenu	CM381909-1g	3-(4-bromophenyl)piperidine hydrochloride	1203683-26-4	CM381909	1g	$462	2022-09-04
eNovation Chemicals LLC	D969805-100mg	3-(4-Bromo-phenyl)-piperidine hydrochloride	1203683-26-4	95%	100mg	$200	2024-07-28
eNovation Chemicals LLC	D969805-250mg	3-(4-Bromo-phenyl)-piperidine hydrochloride	1203683-26-4	95%	250mg	$260	2024-07-28
eNovation Chemicals LLC	D969805-500mg	3-(4-Bromo-phenyl)-piperidine hydrochloride	1203683-26-4	95%	500mg	$400	2024-07-28
eNovation Chemicals LLC	D969805-1g	3-(4-Bromo-phenyl)-piperidine hydrochloride	1203683-26-4	95%	1g	$665	2024-07-28

3-(4-bromophenyl)piperidine hydrochloride Related Literature

1. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
4. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

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Additional information on 3-(4-bromophenyl)piperidine hydrochloride

Comprehensive Overview of 3-(4-bromophenyl)piperidine hydrochloride (CAS 1203683-26-4): Properties, Applications, and Research Insights

3-(4-bromophenyl)piperidine hydrochloride (CAS 1203683-26-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative combines a brominated aromatic ring with a hydrochloride salt, making it valuable for drug discovery and material science. Researchers frequently search for "synthesis of 3-(4-bromophenyl)piperidine" or "CAS 1203683-26-4 applications," reflecting its growing relevance in medicinal chemistry.

The compound’s molecular structure features a piperidine core linked to a 4-bromophenyl group, optimized for binding to biological targets. Its hydrochloride salt form enhances solubility, a critical factor in pharmacokinetics. Recent studies highlight its potential as a building block for CNS-targeting drugs, aligning with trends in neurodegenerative disease research. Queries like "3-(4-bromophenyl)piperidine solubility" or "mechanism of action" underscore user interest in its physicochemical properties.

In synthetic chemistry, CAS 1203683-26-4 serves as a precursor for heterocyclic compounds, particularly in Suzuki-Miyaura cross-coupling reactions. Its bromine substituent enables further functionalization, addressing demands for "custom piperidine derivatives" in high-throughput screening. Analytical techniques like HPLC purification and NMR characterization are essential for quality control, as noted in peer-reviewed journals.

From an industrial perspective, the compound’s stability under ambient conditions makes it suitable for scale-up production. Environmental considerations drive searches for "green synthesis of bromophenyl piperidines," prompting innovations in catalytic methods. Regulatory compliance with REACH and GMP standards further ensures its safe handling in laboratories.

Emerging applications include its role in PET radioligand development, leveraging the 4-bromophenyl moiety for isotopic labeling. This aligns with the rise of "molecular imaging probes" as a hot topic in diagnostic research. Computational modeling studies also explore its binding affinity to serotonin receptors, reflecting interdisciplinary interest.

For procurement, suppliers emphasize batch-to-batch consistency and certificates of analysis, key concerns for researchers. Storage recommendations typically include desiccated conditions to prevent hydrolysis. The compound’s MSDS data and handling precautions are frequently accessed, underscoring safety awareness.

Future directions may explore structure-activity relationships (SAR) of modified piperidine scaffolds, particularly in oncology targets. Patent analyses reveal growing IP activity around brominated heterocycles, suggesting sustained commercial interest. Collaborative projects between academia and industry continue to expand its utility.